4-Amino-1-(2-methylcyclopropyl)pyrrolidin-2-one hydrochloride
Overview
Description
“4-Amino-1-(2-methylcyclopropyl)pyrrolidin-2-one hydrochloride” is a synthetic compound with the CAS number 1354951-36-2 . It has a molecular weight of 190.67 .
Molecular Structure Analysis
The IUPAC name of this compound is 4-amino-1-(2-methylcyclopropyl)-2-pyrrolidinone hydrochloride . The InChI code is 1S/C8H14N2O.ClH/c1-5-2-7(5)10-4-6(9)3-8(10)11;/h5-7H,2-4,9H2,1H3;1H .Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
Transannulation of Heterocyclic Enamines
The compound has been used in the base-promoted transannulation of heterocyclic enamines and 2,3-epoxypropan-1-ones, resulting in the synthesis of fused pyridines and pyrroles with high regio- and stereoselectivity. This method offers a new pathway to create structurally diverse fused pyridines and pyrroles, contributing significantly to heterocyclic chemistry and potential pharmaceutical applications (Yang et al., 2015).
Chemosensory Materials
A novel fluorescent poly(pyridine-imide) acid chemosensor was developed using a related diamine, showcasing the compound's utility in creating materials with unique optical properties. This chemosensor acts as an "off–on" fluorescent switcher for acids, highlighting its potential in sensing applications (Wang et al., 2008).
Melanoidin-like Polymers
In the Maillard reaction system involving 2-deoxy-D-ribose/methyl 4-aminobutyrate, a N-substituted 2-(hydroxymethyl)pyrrole was identified as a major product, indicating the compound's role in forming melanoidin-like polymers, which are significant in food chemistry and potential antioxidant applications (Tressl et al., 1998).
Safety And Hazards
properties
IUPAC Name |
4-amino-1-(2-methylcyclopropyl)pyrrolidin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O.ClH/c1-5-2-7(5)10-4-6(9)3-8(10)11;/h5-7H,2-4,9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWEMGFDWLFONJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC1N2CC(CC2=O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-1-(2-methylcyclopropyl)pyrrolidin-2-one hydrochloride | |
CAS RN |
1354951-36-2 |
Source
|
| Record name | 4-amino-1-(2-methylcyclopropyl)pyrrolidin-2-one hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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